4-(Cyclohexylmethoxy)benzoic acid

• IUPAC Name: 4-(cyclohexylmethoxy)benzoic acid
• InChI: InChI=1S/C14H18O3/c15-14(16)12-6-8-13(9-7-12)17-10-11-4-2-1-3-5-11/h6-9,11H,1-5,10H2,(H,15,16)
• InChI Key: VVAQLOMOWIACOF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)COC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C14H18O3
• Molecular Weight: 234.29 g/mol

Description

4-(Cyclohexylmethoxy)benzoic acid is a chemical compound with the molecular formula C14H18O3. It has a molecular weight of 234.29 g/mol. The compound is typically stored at room temperature and appears as a powder.

Molecular Structure Analysis

The InChI code for 4-(Cyclohexylmethoxy)benzoic acid is 1S/C14H18O3/c15-14(16)12-6-8-13(9-7-12)17-10-11-4-2-1-3-5-11/h6-9,11H,1-5,10H2,(H,15,16). This compound has a rotatable bond count of 4, a hydrogen bond donor count of 1, and a hydrogen bond acceptor count of 3.

Physical And Chemical Properties Analysis

4-(Cyclohexylmethoxy)benzoic acid has a topological polar surface area of 46.5 Ų. It has a complexity of 238 and is composed of 17 heavy atoms. The compound has an XLogP3 of 4.4.

Scientific Research Applications

Synthesis and Luminescent Properties

Sivakumar et al. (2010) synthesized three 4-benzyloxy benzoic acid derivatives, including a variant with a cyclohexylmethoxy group, for lanthanide coordination compounds. These compounds, particularly those with electron-releasing substituents, showed enhanced photoluminescence, making them potentially useful in luminescent applications and materials science (Sivakumar, Reddy, Cowley, & Vasudevan, 2010).

Crystal Structures and Hydrogen Bonding

Zugenmaier et al. (2003) investigated the crystal and molecular structures of 4-(ω-Cyanoalkyloxy)Benzoic Acids, including a compound similar to 4-(Cyclohexylmethoxy)benzoic acid. Their findings contribute to the understanding of crystallography and hydrogen bonding, which is crucial in the design of new materials and compounds (Zugenmaier, Bock, & Schacht, 2003).

Non-Covalent Complex Formation

Dikmen (2021) explored the complex formation between alpha cyclodextrin, a drug delivery system, and 2-(4-hydroxyphenylazo) benzoic acid. This study highlights the potential of using benzoic acid derivatives in pharmaceutical formulations and drug delivery systems (Dikmen, 2021).

Hypervalent Iodine Reagents in Organic Synthesis

Yusubov et al. (2004) utilized 3-(dichloroiodo)benzoic acid, a relative of 4-(Cyclohexylmethoxy)benzoic acid, as a recyclable reagent in organic synthesis. This work highlights the role of benzoic acid derivatives in facilitating environmentally friendly and sustainable chemical processes (Yusubov, Drygunova, & Zhdankin, 2004).

Kinetic Modeling in Polymer Chemistry

Soucek et al. (1998) conducted a study on the reactivity of cycloaliphatic diepoxides with carboxyl-functionalized polymers, using benzoic acid derivatives as model compounds. This research is significant for the development of new polymers and understanding the kinetics of polymerization reactions (Soucek, Abu-Shanab, Anderson, & Wu, 1998).

Metabolism in Microorganisms

Reiner (1971) identified an intermediate in the bacterial metabolism of benzoic acid, highlighting the ecological and biochemical significance of benzoic acid derivatives in microorganism metabolism (Reiner, 1971).

Safety and Hazards

This compound is associated with certain hazards. It has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary measures include avoiding inhalation, ingestion, and contact with skin and eyes.

Future Directions

While specific future directions for 4-(Cyclohexylmethoxy)benzoic acid are not available, research into benzoic acid derivatives continues to be a vibrant field.